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Compound of Interest

Compound Name: AH 7959

Cat. No.: B593615 Get Quote

Introduction

AH-7921, with the IUPAC name 3,4-dichloro-N-{[1-

(dimethylamino)cyclohexyl]methyl}benzamide, is a synthetic opioid analgesic developed in the

1970s by Allen & Hanburys Ltd.[1][2][3]. It functions as a selective agonist for the μ-opioid

receptor, with a potency comparable to morphine when administered orally[4][5]. Although

initially investigated for its analgesic properties, its development was not pursued for medical

use[2][3]. In recent years, AH-7921 has been identified as a novel psychoactive substance

(NPS) and is classified as a Schedule I controlled substance in the United States[5][6]. This

application note provides a detailed protocol for the solubilization of AH-7921 for use in in vitro

research applications, ensuring accurate and reproducible experimental results.

Materials and Equipment

AH-7921 powder (CAS: 55154-30-8)[4][7][8]

Dimethyl sulfoxide (DMSO), cell culture grade

Ethanol (EtOH), 200 proof

Dimethylformamide (DMF)

Sterile microcentrifuge tubes or glass vials

Analytical balance
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Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator bath (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Physicochemical Properties and Solubility Data
Accurate preparation of solutions begins with understanding the compound's physical and

chemical characteristics.

Table 1: Physicochemical Properties of AH-7921

Property Value Reference

Molecular Formula C₁₆H₂₂Cl₂N₂O [2][9]

Molecular Weight 329.26 g/mol [2][9]

CAS Number 55154-30-8 [4][7][8]

Appearance Off-white solid [2][4]

| Melting Point (HCl Salt) | 215–216 °C |[2][10] |

The solubility of AH-7921 has been determined in several organic solvents, which is critical for

preparing concentrated stock solutions.

Table 2: Solubility of AH-7921 in Common Organic Solvents

Solvent Solubility Reference

Ethanol (EtOH) 11 mg/mL [2][9][11]

Dimethylformamide (DMF) 10 mg/mL [2][9][11]

| Dimethyl Sulfoxide (DMSO)| 3 mg/mL |[2][9][11] |
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Protocol for Preparation of a Concentrated Stock
Solution
For most in vitro assays, it is recommended to prepare a concentrated stock solution in an

organic solvent, which can then be diluted to the final working concentration in aqueous buffer

or cell culture medium. DMSO is a commonly used solvent for this purpose[12].

Safety First: AH-7921 is a potent opioid and a controlled substance. Handle only in a

designated area, such as a chemical fume hood, while wearing appropriate PPE. Adhere to all

institutional and federal guidelines for handling Schedule I compounds.

Step-by-Step Protocol:

Weighing: Tare a sterile, chemically resistant vial (e.g., amber glass) on an analytical

balance. Carefully weigh the desired amount of AH-7921 powder.

Solvent Addition: Based on the solubility data, add the appropriate volume of solvent to

achieve the desired stock concentration. For example, to prepare a 10 mM stock solution in

DMSO:

The molecular weight of AH-7921 is 329.26 g/mol , or 329.26 mg/mmol.

To make 1 mL of a 10 mM stock, you need 3.29 mg of AH-7921.

Calculation: 329.26 (mg/mmol) * 0.010 (mmol/mL) = 3.29 mg/mL.

Add 1 mL of DMSO to 3.29 mg of AH-7921 powder.

Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If the compound is difficult to dissolve, brief sonication (5-10 minutes)

or gentle warming (to 37°C) can be applied.

Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,

and date of preparation.

Protocol for Preparation of Working Solutions
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Working solutions are prepared by diluting the concentrated stock solution into the appropriate

aqueous medium (e.g., phosphate-buffered saline, cell culture medium) for the specific assay.

Determine Final Concentration: Decide on the final concentration of AH-7921 required for

your experiment.

Serial Dilution: Perform serial dilutions of the stock solution. It is crucial to maintain the final

concentration of the organic solvent (e.g., DMSO) at a low, non-toxic level, typically ≤0.1%

v/v, to avoid solvent-induced artifacts in biological assays.

Example Dilution: To prepare a 10 µM working solution from a 10 mM DMSO stock for a 1

mL final assay volume:

Perform a 1:1000 dilution.

Add 1 µL of the 10 mM stock solution to 999 µL of the assay buffer or medium.

The final DMSO concentration will be 0.1%.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

the solvent (e.g., 0.1% DMSO) in the assay medium to account for any effects of the solvent

itself.

Storage and Stability
Stock Solutions: Store concentrated stock solutions in DMSO at -20°C or -80°C in small,

single-use aliquots to minimize freeze-thaw cycles.

Working Solutions: Aqueous working solutions should be prepared fresh on the day of the

experiment.

Stability: One study noted that the parent AH-7921 compound was stable in blood and

plasma for at least 28 days at room temperature, suggesting good chemical stability[12].

Experimental Workflow Visualization
The following diagram illustrates the workflow for preparing AH-7921 solutions for in vitro use.
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Stock Solution Preparation Working Solution Preparation

Solid AH-7921 Weigh Compound Add DMSO Vortex / Sonicate 10 mM Stock Solution
in DMSO

Serial Dilution
in Assay Medium

Final Working Solution
(e.g., 10 µM) In Vitro Assay

Click to download full resolution via product page

Caption: Workflow for preparing AH-7921 solutions.

Troubleshooting
Table 3: Common Issues and Solutions
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Problem Possible Cause Recommended Solution

Compound fails to dissolve

completely in the solvent.

Concentration exceeds
solubility limit.

- Ensure the concentration
does not exceed the
known solubility (see
Table 2).- Use gentle
warming (37°C) or
sonication to aid
dissolution.

Precipitation occurs when

diluting the stock solution into

aqueous buffer.

The compound is poorly

soluble in the aqueous

medium.

- Lower the final concentration

of AH-7921.- Increase the

percentage of DMSO slightly

(while remaining below the

toxicity threshold for your

assay).- Ensure the pH of the

buffer is compatible.

| Inconsistent or non-reproducible assay results. | Degradation of the compound due to

improper storage. | - Prepare fresh working solutions for each experiment.- Avoid multiple

freeze-thaw cycles of the stock solution by preparing aliquots.- Confirm the purity of the starting

material. |

Safety and Disposal
AH-7921 is a potent synthetic opioid and a Schedule I substance. All handling must be

performed in accordance with institutional, local, and federal regulations. Consult your

institution's Environmental Health and Safety (EHS) office for proper disposal procedures for

both the compound and any contaminated materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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